Cas no 3112-87-6 (Benzene,1-methyl-4-(2-propen-1-ylsulfonyl)-)

• Product Name: Benzene,1-methyl-4-(2-propen-1-ylsulfonyl)-
• CAS No: 3112-87-6
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 312319
• PubChem ID: 96276
• Update Time: 2025-04-19

Benzene,1-methyl-4-(2-propen-1-ylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-4-(2-propen-1-ylsulfonyl)-
• 1-methyl-4-prop-2-enylsulfonylbenzene
• allyl 4-tolyl sulfone
• Allyl p-tolyl sulfone
• p-Tolyl allyl sulfone
• Sulfone,allyl p-tolyl
• (4-Methylphenyl)allyl sulfone
• SR-01000402050
• WLN: 2U1SWR D1
• NSC-65083
• Benzene, 1-methyl-4-(2-propenylsulfonyl)-
• BRN 1909845
• AI3-07242
• CS-0117037
• SR-01000402050-1
• Benzene, 1-methyl-4-(2-propen-1-ylsulfonyl)-
• UNII-W5CKZ4NJX3
• W5CKZ4NJX3
• 1-methyl-4-(prop-2-ene-1-sulfonyl)benzene
• 4-06-00-02162 (Beilstein Handbook Reference)
• Sulfone, allyl p-tolyl
• DTXSID50185058
• NSC65083
• 1-(allylsulfonyl)-4-methylbenzene
• NSC 65083
• 3112-87-6
• SCHEMBL3626870
• AKOS000352515
• 1-Methyl-4-(2-propen-1-ylsulfonyl)benzene

• Inchi： 1S/C10H12O2S/c1-3-8-13(11,12)10-6-4-9(2)5-7-10/h3-7H,1,8H2,2H3
• InChI Key： QTTZZUJXQPUOTF-UHFFFAOYSA-N
• SMILES： S(CC=C)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 196.05600
• Monoisotopic Mass: 196.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.117
• Boiling Point: 335.6°Cat760mmHg
• Flash Point: 186.6°C
• Refractive Index: 1.525
• PSA: 42.52000
• LogP: 3.03550